Cas no 12002-30-1 (Piperazine Calcium Edetate)

• Product Name: Piperazine Calcium Edetate
• CAS No: 12002-30-1
• MF: C₁₄H₂₄CaN₄O₈
• MW: 416.440362930298
• CID: 1210144
• PubChem ID: 23724991
• Update Time: 2025-04-20

Piperazine Calcium Edetate Chemical and Physical Properties

Names and Identifiers

• Piperazine Calcium Edetate
• Piperazine edetate calcium [USAN]
• Calcium, (T-4)-((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(2-)-N,N',O,O')-, compd. with piperazine (1:1)
• Dihydrogen ((ethylenedinitrilo)tetraacetato)calciate(2-) compound with piperazine (1:1)
• Piperazine edetate calcium
• Calcium, (T-4)-((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(2-)-N,N',O,O')-,compound with piperazine (1:1)
• calcium
• 2-[2-(bis(carboxymethyl)amino)ethyl-(carboxymethyl)amino]acetic acid
• piperazine
• D05486
• Perin
• CHEMBL2106963
• Piperazine edetate calcium (USAN/INN)
• MONOCALCIUM MONOPIPERAZINIUMETHYLENEDIAMINE TETRAACETATE
• calcium;2-[2-[carboxylatomethyl(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate;piperazine
• Justelmin
• Piperazine calcium edathamil
• L4QEN8344Z
• PIPERAZINE EDETATE CALCIUM [MI]
• 12002-30-1
• Piperazine calcium edetate [INN]

• Inchi： 1S/C10H16N2O8.C4H10N2.Ca/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;1-2-6-4-3-5-1;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);5-6H,1-4H2;/q;;+2/p-2
• InChI Key： ROJMAHHOFDIQTI-UHFFFAOYSA-L
• SMILES： [Ca+2].C1NCCNC1.OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)O)=O

Computed Properties

• Exact Mass: 416.1220046g/mol
• Monoisotopic Mass: 416.1220046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 363
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives